Cas no 62869-70-9 (4-Quinolinol, 2-pentyl-)

4-Quinolinol, 2-pentyl- structure
Product name:4-Quinolinol, 2-pentyl-
4-Quinolinol, 2-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Quinolinol, 2-pentyl-
- 2-pentyl-1H-quinolin-4-one
- 2-Pentyl-4(1H)-quinolone
- 2-PENTYLQUINOLIN-4-OL
- DTXSID40344112
- IASGNHXZHCRCBY-UHFFFAOYSA-N
- SCHEMBL2821600
- EN300-7461793
- Z1509149676
- 62869-70-9
- Pseudane V
- 109072-26-6
- 2-n-pentyl-4-quinolinol
- 2-Pentyl-4(1H)-quinolinone #
- AKOS000277970
- IASGNHXZHCRCBY-UHFFFAOYSA-
- InChI=1/C14H17NO/c1-2-3-4-7-11-10-14(16)12-8-5-6-9-13(12)15-11/h5-6,8-10H,2-4,7H2,1H3,(H,15,16)
- 2-pentyl-1,4-dihydroquinolin-4-one
- AKOS040763848
-
- Inchi: InChI=1S/C14H17NO/c1-2-3-4-7-11-10-14(16)12-8-5-6-9-13(12)15-11/h5-6,8-10H,2-4,7H2,1H3,(H,15,16)
- InChI Key: IASGNHXZHCRCBY-UHFFFAOYSA-N
- SMILES: CCCCCC1=CC(=O)C2=CC=CC=C2N1
Computed Properties
- Exact Mass: 215.13111
- Monoisotopic Mass: 215.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 33.12
4-Quinolinol, 2-pentyl- Related Literature
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Mariia Miliutina,Anton Ivanov,Syeda Abida Ejaz,Jamshed Iqbal,Alexander Villinger,Viktor O. Iaroshenko,Peter Langer RSC Adv. 2015 5 60054
-
Noer Kasanah,Maria Ulfah,David C. Rowley RSC Adv. 2022 12 34531
-
Ravindra Pal Singh Med. Chem. Commun. 2015 6 259
-
Joseph P. Michael Nat. Prod. Rep. 2004 21 650
-
J. Masschelein,M. Jenner,G. L. Challis Nat. Prod. Rep. 2017 34 712
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